Cas no 2763885-91-0 (1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 2763885-91-0
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 5838556
• PubChem ID: 165754316
• Update Time: 2025-06-08

1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757902-23-9
• (1r,3r)-1-(methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• EN300-37102034
• 1-(methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2763885-91-0
• EN300-37343988
• 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15NO4S/c1-3-4-15-9(14)11-7-5-10(6-7,16-2)8(12)13/h3,7H,1,4-6H2,2H3,(H,11,14)(H,12,13)
• InChI Key： MUVNRTRDJUKZMB-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 245.07217913g/mol
• Monoisotopic Mass: 245.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

Research Briefing on 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2763885-91-0)

1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2763885-91-0) is a novel cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique combination of functional groups, including a methylsulfanyl moiety and an allyloxycarbonyl-protected amino group, which make it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of protease inhibitors and targeted therapeutics.

The synthesis of 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid involves a multi-step process that includes cyclobutane ring formation, followed by selective functionalization. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that achieves high yield and purity, which is critical for its application in drug development. The compound's stability under physiological conditions and its reactivity with biological targets have been key areas of investigation.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain cysteine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the methylsulfanyl group is believed to enhance the compound's binding affinity to the active sites of these enzymes. Additionally, the allyloxycarbonyl group provides a handle for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

Recent advancements in structural biology have allowed researchers to elucidate the binding mode of 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid with its target enzymes. X-ray crystallography studies revealed that the cyclobutane ring adopts a specific conformation that facilitates interactions with key amino acid residues in the enzyme's active site. These findings have provided valuable insights for the design of more potent analogs.

Despite its promising properties, challenges remain in optimizing the pharmacokinetic profile of this compound. Issues such as metabolic stability and oral bioavailability are currently under investigation. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations. Preliminary results from animal studies suggest that these strategies could significantly improve the compound's therapeutic potential.

In conclusion, 1-(Methylsulfanyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and demonstrated biological activity make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties and expanding its applications in drug discovery.